Cas no 133345-21-8 (Loratadine Side Chain Impurity)

• Product Name: Loratadine Side Chain Impurity
• CAS No: 133345-21-8
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 4556943
• PubChem ID: 15045480
• Update Time: 2025-05-23

Loratadine Side Chain Impurity Chemical and Physical Properties

Names and Identifiers

• Loratadine Side Chain Impurity
• 1-(4-Acetoxyphenyl)-4-acetylpiperazine
• Ethanone, 1-[4-[4-(acetyloxy)phenyl]-1-piperazinyl]-
• Ketoconazole Impurity 29
• F76102
• 1-(4-Hydroxyphenyl)piperazine, N,O-diacetyl-
• BS-49079
• 4-(4-acetylpiperazin-1-yl)phenyl acetate
• SCHEMBL3583532
• [4-(4-acetylpiperazin-1-yl)phenyl] acetate
• 133345-21-8

• Inchi： 1S/C14H18N2O3/c1-11(17)15-7-9-16(10-8-15)13-3-5-14(6-4-13)19-12(2)18/h3-6H,7-10H2,1-2H3
• InChI Key： IDJWOOOPGREFPW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=C(OC(C)=O)C=C2)CC1)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Loratadine Side Chain Impurity

Comprehensive Analysis of Loratadine Side Chain Impurity (CAS No. 133345-21-8): Properties, Applications, and Industry Relevance

The pharmaceutical industry places significant emphasis on the identification and characterization of impurities in active pharmaceutical ingredients (APIs). Among these, Loratadine Side Chain Impurity (CAS No. 133345-21-8) has garnered attention due to its role in the synthesis and quality control of the widely used antihistamine drug, Loratadine. This compound, often referred to as a process-related impurity or degradation product, is critical for ensuring the safety and efficacy of final drug formulations. Understanding its chemical behavior, analytical detection methods, and regulatory compliance is essential for pharmaceutical manufacturers and researchers alike.

Chemically, Loratadine Side Chain Impurity is structurally related to the parent compound Loratadine, differing primarily in its side chain configuration. Its molecular formula and weight are key identifiers in chromatographic analyses, such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry). These techniques are pivotal for quantifying impurity levels to meet stringent guidelines set by regulatory bodies like the FDA and ICH (International Council for Harmonisation). Recent advancements in analytical method development have improved the detection sensitivity for such impurities, addressing growing concerns over drug purity in generics and biosimilars.

The relevance of 133345-21-8 extends beyond quality control. Researchers are increasingly investigating its potential pharmacological interactions and toxicological profiles, especially in the context of allergy medications and pediatric formulations. With the rise of patient-centric drug development, minimizing impurities like this has become a focal point for improving therapeutic outcomes. For instance, forums and medical communities frequently discuss how trace impurities might affect individuals with drug sensitivities or compromised metabolic pathways.

From a synthetic chemistry perspective, controlling the formation of Loratadine Side Chain Impurity involves optimizing reaction conditions, catalysts, and purification steps. Green chemistry principles are now being applied to reduce such byproducts, aligning with global trends toward sustainable pharmaceutical manufacturing. This shift resonates with environmentally conscious consumers and investors, who prioritize eco-friendly production practices.

In the digital age, search queries related to CAS 133345-21-8 specifications, Loratadine impurity standards, and HPLC methods for impurity analysis reflect the compound's industrial significance. Analytical laboratories and API suppliers often highlight these keywords to cater to quality assurance professionals seeking reliable reference materials. Additionally, discussions on pharma forums and research gateways underscore the need for standardized protocols to mitigate batch-to-batch variability.

Looking ahead, the demand for high-purity Loratadine and its associated impurities will likely grow alongside the expanding antihistamine market, driven by rising allergy prevalence and self-care trends. Innovations in continuous manufacturing and real-time release testing may further redefine impurity management strategies. For stakeholders, staying informed about compounds like 133345-21-8 is not just a regulatory obligation but a competitive advantage in an evolving landscape.